3-Benzyl-6-bromo-3H-benzooxazol-2-one

• Molecular Formula: C14H10BrNO2
• Molecular Weight: 304.14 g/mol
• IUPAC Name: 3-benzyl-6-bromo-1,3-benzoxazol-2-one
• InChI: InChI=1S/C14H10BrNO2/c15-11-6-7-12-13(8-11)18-14(17)16(12)9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: JIHQJSPYQCOLLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)OC2=O
• solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

3-Benzyl-6-bromo-3H-benzooxazol-2-one is a brominated benzoxazolone derivative with a benzyl group substituted at the nitrogen atom (N3) of the benzoxazole core. Its molecular formula is C₁₄H₁₀BrNO₂, and its molecular weight is 328.15 g/mol. The compound features a benzoxazol-2-one scaffold, a heterocyclic structure known for diverse biological activities, including antimicrobial and cytotoxic properties . The bromine atom at position 6 enhances electron-withdrawing effects, while the benzyl group at N3 contributes to lipophilicity, influencing solubility and intermolecular interactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure and Substituent Variations

6-Bromo-3H-benzooxazol-2-one (CAS: 19932-85-5)

• Molecular Formula: C₇H₄BrNO₂
• Molecular Weight : 214.02 g/mol
• Key Differences : Lacks the benzyl group at N3, resulting in reduced steric bulk and lower lipophilicity. This base structure is a precursor for derivatives like 3-Benzyl-6-bromo-3H-benzooxazol-2-one .

6-Benzhydryl-5-bromo-3-methylbenzo[d]oxazol-2(3H)-one (3fa)

• Molecular Formula: C₂₁H₁₅BrNO₂
• Molecular Weight : 409.25 g/mol
• Key Differences: Bromine at position 5 instead of 6. N3 substitution: Methyl and benzhydryl groups (vs. benzyl). Synthesis: Produced via coupling of 5-bromo-3-methylbenzooxazolone with diphenylmethanol (81% yield) . Impact: Increased steric bulk from benzhydryl may hinder crystallization compared to the benzyl analog.

3-Benzyl-6-(2-chlorobenzoyl)-1,3-benzoxazol-2(3H)-one

• Molecular Formula: C₂₁H₁₄ClNO₃
• Molecular Weight : 375.80 g/mol
• Key Differences :
  • 2-Chlorobenzoyl group at position 6 (vs. bromine).
  • Structural Data : Single-crystal X-ray study confirms planar benzoxazolone core (mean C–C bond length: 1.39 Å) and R-factor = 0.072 .
  • Impact : The electron-withdrawing chlorobenzoyl group enhances electrophilic reactivity compared to bromine.

Heterocyclic Core Modifications

3-Benzyl-6-bromo-1H-imidazo[4,5-b]pyridin-2(3H)-one

• Molecular Formula : C₁₃H₁₀BrN₃O
• Molecular Weight : 312.15 g/mol
• Key Differences: Replaces benzoxazole with imidazopyridine, altering aromaticity and electronic distribution.

Cytotoxic Mannich Bases of 6-(3-Aryl-2-propenoyl)-2(3H)-benzoxazolones

• Example Structure: 6-(3-Phenyl-2-propenoyl)-3-methylbenzooxazolone
• Key Differences: Propenoyl group introduces α,β-unsaturated ketone, enabling Michael addition reactions. Biological Relevance: Demonstrated cytotoxicity against human cancer cell lines (e.g., HeLa) due to electrophilic warheads .
• Comparison: 3-Benzyl-6-bromo-3H-benzooxazol-2-one lacks this propenoyl group, suggesting divergent mechanisms of action.

Research Implications

• Synthetic Flexibility: The benzoxazolone core permits diverse substitutions (e.g., benzyl, benzhydryl, propenoyl) via methods like Friedel-Crafts acylation or Mannich reactions .
• Structural Insights : X-ray data from analogs (e.g., ) highlight the planar benzoxazolone core, critical for π-π stacking in enzyme inhibition.